6-Bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine

• Molecular Formula: C8H6BrClN2O
• Molecular Weight: 261.50 g/mol
• IUPAC Name: 6-bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H6BrClN2O/c1-13-7-2-5(9)4-12-8(7)6(10)3-11-12/h2-4H,1H3
• InChI Key: COBAVARBYUHNHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CN2C1=C(C=N2)Cl)Br

Description

6-Bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H6BrClN2O and its molecular weight is 261.50 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-4-methoxypyrazolo[1,5-a]pyridine (1010 mg, 4.43 mmol) in acetonitrile (40 ml) was added N-chlorosuccinimide (1180 mg, 8.86 mmol). The reaction mixture was stirred at room temperature for 6 hours. The reaction mixture was partitioned between dichloromethane (100 ml) and 1N aqueous sodium hydroxide (100 ml). The organic layer was washed with brine (100 ml). The organic layer was dried over sodium sulfate, filtered and concentrated to afford 6-bromo-3-chloro-4-methoxypyrazolo[1,5-a]pyridine as a white solid. 1H NMR (500 MHz, DMSO-d6) δ 8.66 (s, 1H); 8.03 (s, 1H); 6.84 (s, 1H); 3.94 (s, 1H). LRMS (ESI) calculated for C8H6BrClN2O [M+H]+, 260.9; found 261.0.